Cas no 74517-78-5 (9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]-)

• Product Name: 9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]-
• CAS No: 74517-78-5
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• MDL: MFCD00864707
• CID: 566157
• PubChem ID: 52195
• Update Time: 2025-10-28

9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]-
• 9-[3-(propan-2-ylamino)propyl]fluorene-9-carboxamide
• INDECAINIDE
• Decabid
• Indecainida
• Indecainidum
• Ricainid
• Ricainide
• Indecainida [Spanish]
• CHEMBL1201242
• CS-0081403
• HY-121306
• Tox21_113663
• 9-(3-(Isopropylamino)propyl)-9H-fluorene-9-carboxamide
• SCHEMBL121202
• 9-(3-isopropylaminopropyl)-9-aminocarbonylfluorene
• 9-(3-(ISOPROPYLAMINO)PROPYL)FLUORENE-9-CARBOXAMIDE
• CCRIS 2655
• DB00192
• Q15051328
• Indecainide [INN]
• 3AZF20DM1T
• AKOS027381929
• EN300-23895012
• INDECAINIDE [WHO-DD]
• NCGC00249887-01
• 9-{3-[(propan-2-yl)amino]propyl}-9H-fluorene-9-carboxamide
• NS00068759
• INDECAINIDE [MI]
• DTXSID2057819
• 9-(3-(Isopropylamino)propyl)-9-fluorenylcarboxamid
• Indecainidum [Latin]
• 9-(3-(Isopropylamino)propyl))fluorene-9-carboxamide
• CHEBI:135314
• DTXCID3031608
• CAS-74517-78-5
• UCEWGESNIULAGX-UHFFFAOYSA-N
• 9[3[(1methylethyl)amino]propyl]-fluorene-9-carboxamide
• 9H-Fluorene-9-carboxamide, 9-(3-((1-methylethyl)amino)propyl)-
• 74517-78-5
• 9-carbamoyl-9-(3-isopropylaminopropyl)fluorene
• UNII-3AZF20DM1T
• DA-60619
• Indecainidum (Latin)
• 9-(3-((1-methylethyl)amino)propyl)-9H-fluorene-9-carboxamide
• 9-(3-((propan-2-yl)amino)propyl)-9H-fluorene-9-carboxamide
• 9-[3-[(1-Methylethyl)amino]propyl]-9H-fluorene-9-carboxamide

• MDL： MFCD00864707
• Inchi： 1S/C20H24N2O/c1-14(2)22-13-7-12-20(19(21)23)17-10-5-3-8-15(17)16-9-4-6-11-18(16)20/h3-6,8-11,14,22H,7,12-13H2,1-2H3,(H2,21,23)
• InChI Key： UCEWGESNIULAGX-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2C2C=CC=CC1=2)CCCNC(C)C)N

Computed Properties

• Exact Mass: 308.18900
• Monoisotopic Mass: 308.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 3

Experimental Properties

• Density: 1.109
• Melting Point: 94-95°
• Boiling Point: 509.3°C at 760 mmHg
• Flash Point: 261.8°C
• Refractive Index: 1.585
• PSA: 55.12000
• LogP: 4.30780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]-

Professional Introduction to 9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]- (CAS No. 74517-78-5)

9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]-, identified by its CAS number 74517-78-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a fluorene core structure modified with an amide group and a propyl chain terminated with an isobutylamine moiety, exhibits unique chemical and biological properties that make it a subject of extensive research and development.

The molecular architecture of 9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]- encompasses a rigid fluorene backbone, which is known for its excellent photophysical properties and stability. This feature makes it a valuable building block in the synthesis of advanced materials, particularly in optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The amide functionality introduces polarity to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

The propyl chain extending from the amide group further modulates the compound's physicochemical properties, influencing its bioavailability and binding affinity. The presence of the isobutylamine substituent at the end of the propyl chain adds another layer of complexity, enabling diverse functionalization possibilities. This structural versatility has led to its exploration in drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, significant advancements have been made in understanding the pharmacological potential of derivatives of fluorene-based compounds. Studies have highlighted the role of fluorene derivatives in modulating enzyme activity and receptor binding. For instance, modifications at the amide position have been shown to enhance binding affinity to specific protein targets, making these compounds attractive candidates for drug development.

One notable area of research involves the use of 9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]- as a precursor in designing small-molecule inhibitors for kinases and other therapeutic targets. The combination of hydrophobicity provided by the fluorene core and hydrophilicity introduced by the amide and propyl chains creates an optimal balance for receptor interaction. Preliminary studies have demonstrated promising results in inhibiting the activity of certain kinases associated with cancer progression.

The compound's unique photophysical properties have also been leveraged in materials science applications. Fluorene derivatives are known for their high fluorescence quantum yields and thermal stability, making them ideal candidates for use in fluorescent probes and sensors. Researchers have utilized these properties to develop sensitive detection methods for various analytes, including environmental pollutants and biological markers.

The synthesis of 9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance production efficiency but also allow for further functionalization of the molecule.

The growing interest in this compound has spurred numerous collaborative research initiatives between academic institutions and pharmaceutical companies. These collaborations aim to explore its therapeutic potential through preclinical studies and clinical trials. The compound's structural features offer a rich scaffold for medicinal chemists to develop new analogs with improved pharmacokinetic profiles and reduced side effects.

The future prospects for 9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]- are vast, with ongoing research focusing on expanding its applications in both pharmaceuticals and advanced materials. Innovations in synthetic methodologies are expected to further streamline its production, making it more accessible for industrial applications. Additionally, computational modeling techniques are being employed to predict the behavior of this compound in various environments, aiding in rational drug design.

In conclusion, 9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]- (CAS No. 74517-78-5) represents a fascinating compound with multifaceted applications across different scientific domains. Its unique structural features make it a valuable tool for researchers exploring new frontiers in drug discovery and materials science. As our understanding of its properties continues to evolve, so too will its potential contributions to advancing scientific knowledge and technological innovation.